Cas no 21691-44-1 (Z-L-norvaline)

Z-L-norvaline is a protected derivative of the non-proteinogenic amino acid L-norvaline, featuring a benzyloxycarbonyl (Z) group at the N-terminus. This modification enhances its stability and solubility in organic solvents, making it a valuable intermediate in peptide synthesis and biochemical research. The Z-group facilitates selective deprotection under mild conditions, enabling controlled incorporation into peptide chains. Its chiral purity ensures consistent stereochemical outcomes in asymmetric synthesis. Z-L-norvaline is particularly useful in studying enzyme-substrate interactions and designing peptide-based inhibitors. The compound’s well-defined structure and compatibility with standard coupling reagents underscore its utility in solid-phase and solution-phase peptide chemistry.

Z-L-norvaline structure

Product Name:Z-L-norvaline

CAS No:21691-44-1

MF:C₁₃H₁₇NO₄

MW:251.278383970261

MDL:MFCD00063167

CID:51856

PubChem ID:6993399

Update Time:2025-05-28

Z-L-norvaline Chemical and Physical Properties

Names and Identifiers

- Benzyloxycarbonyl -L-norvaline
- CBZ-L-norvaline
- Z-NVA-OH
- Cbz-NVA-OH
- N-CBZ-L -NORVALINE
- Z-L-norvaline
- (S)-2-(((Benzyloxy)carbonyl)amino)pentanoic acid
- (S)-2-(benzyloxycarbonylamino)pentanoic acid
- (S)-2-(N-benzyloxycarbonylamino)pentanoic acid
- (S)-N-(benzyloxycarbonyl)-norvaline
- 2S-2-benzyloxycarbonylamino-2-propyl-acetic acid
- AC1ODTKB
- CTK3J3548
- KSC493K4R
- N-benzyloxycarbonyl-L-norvaline
- N-benzyloxycarbonyl-norvaline
- SureCN265461
- Z-CBZ-L -NORVALINE
- N-Carbobenzoxy-DL-norvaline
- Z-L--aminovaleric acid
- (2S)-2-{[(benzyloxy)carbonyl]amino}pentanoic acid
- (2S)-2-(phenylmethoxycarbonylamino)pentanoic acid
- benzyl-oxycarbonyl-l-norvaline
- N-(Benzyloxycarbonyl)norvaline
- NSJDRLWFFAWSFP-NSHDSACASA-N
- Norvaline,N-[(phen
- CS-0152583
- DS-16711
- MFCD00063167
- 21691-44-1
- Z-L-Nva-OH
- AM82601
- SCHEMBL265461
- (2S)-2-(((benzyloxy)carbonyl)aMino)pentanoic acid
- J-300354
- N-CBZ-L-NORVALINE
- EN300-121307
- AKOS015836898
- N-alpha-BenZyloxycarbonyl-L-norvaline, (S)-N-alpha-Z-2-amino-valeric acid (CbZ-L-Nva-OH)
- DTXSID10426353
- MDL： MFCD00063167
- Inchi： 1S/C13H17NO4/c1-2-6-11(12(15)16)14-13(17)18-9-10-7-4-3-5-8-10/h3-5,7-8,11H,2,6,9H2,1H3,(H,14,17)(H,15,16)/t11-/m0/s1
- InChI Key： NSJDRLWFFAWSFP-NSHDSACASA-N
- SMILES： O(CC1C=CC=CC=1)C(N[C@H](C(=O)O)CCC)=O

Computed Properties

Exact Mass: 251.11581
Monoisotopic Mass: 251.11575802g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 18
Rotatable Bond Count: 7
Complexity: 274
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 75.6
XLogP3: 2.3

Experimental Properties

Color/Form: {"from":"zh","to":"en","trans_result":[{"src":"\u672a\u786e\u5b9a","dst":"Not determined"},{"src":"2.\u00a0\u5bc6\u5ea6\uff08g\/mL,25\/4\u2103\uff09","dst":"2. density (g\/ml, 25\/4 \u2103)"}]}
Density: 1.2±0.1 g/cm3
Melting Point: No data available
Boiling Point: 439.4℃ at 760mmHg
Flash Point: 219.6±26.8 °C
Refractive Index: 1.533
PSA: 75.63
LogP: 2.55700
Vapor Pressure: 0.0±1.1 mmHg at 25°C

Z-L-norvaline Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：Store at 4 ° C, -4 ° C is better

Z-L-norvaline Pricemore >>

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Chemenu	CM251383-100g	Z-Nva-OH	21691-44-1	95%	100g	$196	2021-06-09
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SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	Z62380-25g	Z-Nva-OH	21691-44-1		25g	¥438.0	2021-09-07
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	Z62380-1g	Z-Nva-OH	21691-44-1		1g	¥28.0	2021-09-07
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	Z62380-5g	Z-Nva-OH	21691-44-1		5g	¥118.0	2021-09-07
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	Z62380-100g	Z-Nva-OH	21691-44-1		100g	¥1318.0	2021-09-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-KA254-1g	Z-L-norvaline	21691-44-1	98%	1g	42CNY	2021-05-08